N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline

• IUPAC Name: N-[[2-(2-ethoxyethoxy)phenyl]methyl]-4-(2-phenylethoxy)aniline
• InChI: InChI=1S/C25H29NO3/c1-2-27-18-19-29-25-11-7-6-10-22(25)20-26-23-12-14-24(15-13-23)28-17-16-21-8-4-3-5-9-21/h3-15,26H,2,16-20H2,1H3
• InChI Key: GVXKEUFFXQLWTO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC=C1CNC2=CC=C(C=C2)OCCC3=CC=CC=C3
• Molecular Formula: C25H29NO3
• Molecular Weight: 391.5 g/mol

Description

N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline, also known as EPPA, is a chemical compound with promising applications in various fields. It is a biochemical used for proteomics research. The molecular formula of this compound is C25H29NO3 and it has a molecular weight of 391.50 g/mol.

Scientific Research Applications

• Liquid Crystal Properties
  N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline derivatives have been studied for their liquid crystal properties. For instance, derivatives like 4-octyloxy-N-(benzylidene)aniline exhibit stable smectic B and A phases, important in the study of liquid crystals. These compounds help in understanding the liquid crystalline properties such as entropies of phase transitions, microscopic textures, and molecular dipole moments, which are crucial for applications in display technologies and materials science (Miyajima, Nakazato, Sakoda & Chiba, 1995).

• Dendrimer Synthesis and Supramolecular Behavior
  4-(n-Octyloxy)aniline, a component related to N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline, is utilized in the synthesis of novel G-2 melamine-based dendrimers. These dendrimers exhibit unique properties such as self-organization in solution and the ability to form homogeneously packed spherical nano-aggregates, which are significant in the field of nanotechnology and materials engineering (Morar et al., 2018).

• Polymerization and Material Properties
  Research on the polymerization of isomeric N-(4-substituted benzylidene)-4-ethynylanilines, which are closely related to N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline, has shown the potential of these compounds in creating new substituted polyacetylenes with aromatic Schiff base type pendant groups. These materials have applications in various fields, including electronics and photonics, due to their unique structural and optical properties (Balcar et al., 2001).

• Spectroscopic and Theoretical Studies
  Spectroscopic and theoretical studies on N-phenoxyethylanilines, a group including N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline, provide insights into the vibrational, geometrical, and electronic properties of these compounds. Such studies are fundamental in the field of molecular spectroscopy and contribute to the understanding of molecular behavior in different environments (Finazzi et al., 2003).

• Enzymatic Photometric Applications
  Derivatives of N-ethyl-N-(2-hydroxy-3-sulfopropyl)aniline, related to N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline, have been synthesized and used as water-soluble hydrogen donors in the photometric determination of hydrogen peroxide. This application is significant in biochemical and clinical analysis (Tamaoku et al., 1982).

• Synthesis of Benzoxazine Compounds
  Studies on the synthesis of benzoxazine compounds, where aniline derivatives like N-[2-(2-Ethoxyethoxy)benzyl]-4-(phenethyloxy)aniline are used, provide valuable insights into the synthesis of complex organic compounds. These findings are crucial for developing new materials with potential applications in polymer science and material engineering (Zhang et al., 2015).